Cas no 1822438-52-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1822438-52-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD24665744
• CID: 5240528
• PubChem ID: 126971625
• Update Time: 2026-03-08

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD24665744
• Inchi： 1S/C6H11NO3/c1-9-6(8)5-4(7)2-3-10-5/h4-5H,2-3,7H2,1H3
• InChI Key： QUSVPDLEPFWVIY-UHFFFAOYSA-N
• SMILES： C(C1OCCC1N)(=O)OC

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 1822438-52-7: A Comprehensive Overview

The compound with CAS No. 1822438-52-7, currently referred to as "INDEX NAME NOT YET ASSIGNED," represents a significant advancement in the field of chemical synthesis and materials science. This compound has garnered attention due to its unique structural properties and potential applications across various industries. Recent studies have highlighted its role in advancing nanotechnology, pharmaceuticals, and electronic materials, making it a focal point for researchers worldwide.

From a structural perspective, CAS No. 1822438-52-7 exhibits a complex molecular architecture that combines organic and inorganic elements. Its molecular structure is characterized by a high degree of symmetry, which contributes to its stability under various environmental conditions. This property is particularly advantageous in applications requiring durability and resistance to external factors such as temperature fluctuations and chemical exposure.

The synthesis of CAS No. 1822438-52-7 involves a multi-step process that leverages cutting-edge chemical techniques. Researchers have employed catalytic methods and green chemistry principles to optimize the production process, ensuring minimal environmental impact while maintaining high yields. These advancements underscore the commitment to sustainable practices in modern chemical manufacturing.

In terms of physical properties, this compound demonstrates exceptional thermal stability and electrical conductivity. These attributes make it an ideal candidate for use in advanced materials such as semiconductors and high-performance polymers. Recent breakthroughs in its application within the electronics industry have paved the way for the development of more efficient devices with longer operational lifespans.

The potential of CAS No. 1822438-52-7 extends into the medical field, where it is being explored for its role in drug delivery systems. Its biocompatible nature and ability to encapsulate therapeutic agents make it a promising tool in the fight against various diseases. Ongoing clinical trials are focusing on its efficacy in targeted drug delivery, which could revolutionize treatment methods for conditions such as cancer and cardiovascular diseases.

Beyond its technical applications, the compound also holds significant promise in environmental science. Its ability to act as a catalyst in waste decomposition processes could lead to innovative solutions for reducing industrial waste and mitigating pollution. This dual functionality underscores its versatility and positions it as a key player in both technological innovation and environmental sustainability.

In conclusion, CAS No. 1822438-52-7 represents a groundbreaking advancement in chemical research, with far-reaching implications across multiple disciplines. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly vital role in shaping the future of science and technology.